Cas no 2248294-79-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate
• CAS No: 2248294-79-1
• MF: C₁₅H₁₃N₃O₄
• MW: 299.281423330307
• CID: 5912552
• PubChem ID: 165730364
• Update Time: 2025-11-01

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate
• 2248294-79-1
• EN300-6514825

• Inchi： 1S/C15H13N3O4/c1-9(2)17-8-16-7-12(17)15(21)22-18-13(19)10-5-3-4-6-11(10)14(18)20/h3-9H,1-2H3
• InChI Key： FDHKLYMTRKTVHF-UHFFFAOYSA-N
• SMILES： O(C(C1=CN=CN1C(C)C)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 299.09060590g/mol
• Monoisotopic Mass: 299.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 469
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 81.5Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate (CAS 2248294-79-1)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate (CAS 2248294-79-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. Its unique molecular structure, combining an isoindole-1,3-dione core with a propan-2-yl imidazole carboxylate moiety, offers versatile applications in drug development and polymer chemistry. Researchers are particularly interested in its potential as a building block for bioactive molecules, given its ability to participate in hydrogen bonding and π-π stacking interactions.

The compound's CAS number 2248294-79-1 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its role in designing small-molecule inhibitors targeting enzymatic pathways, a hot topic in precision medicine and cancer therapeutics. Its imidazole-5-carboxylate group is structurally analogous to fragments found in FDA-approved drugs, sparking interest in structure-activity relationship (SAR) studies. This aligns with the growing demand for fragment-based drug discovery (FBDD) approaches, frequently searched in AI-driven literature reviews.

From a synthetic chemistry perspective, the 1,3-dioxo-isoindoline scaffold in this compound is renowned for its photostability and electron-accepting properties, making it valuable in organic electronics. Innovations in OLED materials and flexible sensors often leverage such heterocyclic systems. Industry forums and patent filings reveal a surge in queries about thermal stability and solubility profiles of similar derivatives—key parameters for material scientists optimizing performance in device applications.

Environmental and green chemistry considerations are also shaping research around CAS 2248294-79-1. With increasing emphasis on sustainable synthesis, methodologies like catalytic C–H activation or biocatalysis are being explored to derivatize this compound efficiently. These trends resonate with global searches for eco-friendly chemical processes, reflecting broader societal shifts toward sustainability.

Analytical characterization of this compound typically involves advanced techniques such as HPLC-MS and NMR spectroscopy, topics frequently queried by analytical chemists. Its chromatographic behavior and mass fragmentation patterns are well-documented, aiding in quality control during scale-up processes. Notably, computational tools like molecular docking and DFT calculations are increasingly applied to predict its interactions—a convergence of wet-lab and in silico methods dominating modern chemical research.

In formulation science, the logP value and permeability of 1-(propan-2-yl)-1H-imidazole-5-carboxylate derivatives are actively investigated, addressing frequent questions about drug delivery optimization. The compound’s balanced lipophilicity makes it a candidate for enhancing bioavailability in oral formulations, a persistent challenge in pharma R&D.

Emerging applications in agrochemicals further expand the relevance of CAS 2248294-79-1. Its structural motifs appear in patents for plant growth regulators, aligning with agricultural innovations seeking low-toxicity alternatives. This dual utility in human health and agriculture underscores its interdisciplinary importance.

To summarize, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(propan-2-yl)-1H-imidazole-5-carboxylate represents a multifaceted compound bridging gaps between medicinal chemistry, material science, and sustainable technology. Its continued exploration addresses pressing industry needs while answering pervasive scientific queries across digital platforms.